Cas no 1443980-20-8 (3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole
• CAS No: 1443980-20-8
• MF: C₆H₃ClN₂O₂
• MW: 170.553220033646
• CID: 4600072
• PubChem ID: 71758581
• Update Time: 2025-05-22

3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C6H3ClN2O2/c7-6-8-5(11-9-6)4-1-2-10-3-4/h1-3H
• InChI Key： WVAKANGZESXILV-UHFFFAOYSA-N
• SMILES： O1C(C2C=COC=2)=NC(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole

Introduction to 3-Chloro-5-(Furan-3-Yl)-1,2,4-Oxadiazole (CAS No. 1443980-20-8)

The compound 3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole, identified by the CAS number 1443980-20-8, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of a furan ring at the 5-position and a chlorine substituent at the 3-position introduces unique electronic and structural properties that make this compound highly versatile.

Recent studies have highlighted the importance of oxadiazole-based compounds in drug discovery due to their ability to act as scaffolds for bioactive molecules. The integration of a furan ring into the structure of this oxadiazole derivative further enhances its reactivity and selectivity in various chemical reactions. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

The synthesis of 3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole involves a multi-step process that typically starts with the preparation of an appropriate precursor. One common approach is the condensation reaction between a chloro-substituted aldehyde and a furan derivative in the presence of an amine catalyst. This method not only ensures high yield but also maintains the structural integrity required for subsequent applications.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes associated with inflammation. Additionally, studies have demonstrated its role as a building block for developing new antibiotics, where its unique electronic properties contribute to enhanced bacterial resistance.

The electronic properties of oxadiazoles, including this specific derivative, make them attractive candidates for use in organic electronics. Recent research has focused on their application in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The integration of a furan ring into the structure further improves charge transport properties, making it a valuable component in advanced electronic materials.

In conclusion, 3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole (CAS No. 1443980-20-8) is a compound with multifaceted applications across various scientific domains. Its unique structure and reactivity position it as a key player in modern chemical research and development.